Cas no 78285-94-6 (Anrakorinine)

• Product Name: Anrakorinine
• CAS No: 78285-94-6
• MF: C₂₈H₄₇NO₃
• MW: 445.677688837051
• CID: 578257
• Update Time: 2024-03-01

Anrakorinine Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-3,16,18-triol,20-[(2S,5S)-1,5-dimethyl-2-piperidinyl]-, (3b,16b,20S)- (9CI)
• 16,28-Secosolanid-5-ene-3,16,18-triol,28-methyl-, (3b,16b,22a)-
• Anrakorinine
• Pregn-5-ene-3,16,18-triol, 20-[(2S,5S)-1,5-dimethyl-2-piperidinyl]-, (3β,16β,20S)- (9CI)

• Inchi： 1S/C28H47NO3/c1-17-5-8-24(29(4)15-17)18(2)26-25(32)14-23-21-7-6-19-13-20(31)9-11-27(19,3)22(21)10-12-28(23,26)16-30/h6,17-18,20-26,30-32H,5,7-16H2,1-4H3
• InChI Key： STCDFEAJLQERQV-UHFFFAOYSA-N
• SMILES： CC(C1N(C)CC(C)CC1)C1C2(C(C3C(CC2)C2(C(CC(CC2)O)=CC3)C)CC1O)CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• XLogP3: 4.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 22,26-epiminocholestanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids 22,26-epiminocholestanes